Cas no 1644386-39-9 (4-Chloro-2-(1,1-difluoroethyl)pyridine)

• Product Name: 4-Chloro-2-(1,1-difluoroethyl)pyridine
• CAS No: 1644386-39-9
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• CID: 4827634
• Update Time: 2025-06-15

4-Chloro-2-(1,1-difluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(1,1-DIFLUOROETHYL)PYRIDINE
• 4-Chloro-2-(1,1-difluoroethyl)pyridine

• Inchi： 1S/C7H6ClF2N/c1-7(9,10)6-4-5(8)2-3-11-6/h2-4H,1H3
• InChI Key： BBWCFZRKVCLSBP-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-(1,1-difluoroethyl)pyridine

Introduction to 4-Chloro-2-(1,1-difluoroethyl)pyridine (CAS No. 1644386-39-9)

4-Chloro-2-(1,1-difluoroethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1644386-39-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with a chloro group at the 4-position and a 1,1-difluoroethyl group at the 2-position. The unique structural arrangement of this compound imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The pyridine ring is a fundamental structural motif in many bioactive molecules, contributing to their interaction with biological targets such as enzymes and receptors. The presence of the chloro substituent enhances the electrophilicity of the pyridine ring, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, which are pivotal in constructing complex molecular frameworks.

On the other hand, the 1,1-difluoroethyl group introduces fluorine atoms into the molecule. Fluorine is a well-known pharmacophore that can influence metabolic stability, lipophilicity, and binding affinity. The electron-withdrawing nature of fluorine atoms can modulate the electronic distribution within the molecule, potentially enhancing its interaction with biological targets. Additionally, fluorinated compounds often exhibit improved pharmacokinetic profiles, making them attractive for drug development.

The combination of these structural features makes 4-Chloro-2-(1,1-difluoroethyl)pyridine a versatile building block for synthesizing novel compounds. Researchers have leveraged its reactivity to develop new derivatives with tailored properties for various applications. For instance, its incorporation into small-molecule libraries has enabled high-throughput screening campaigns aimed at identifying compounds with therapeutic potential.

In recent years, there has been growing interest in exploring the pharmacological effects of fluorinated pyridines. Studies have demonstrated that such compounds can exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The chloro and difluoroethyl substituents play crucial roles in modulating these effects by influencing both the shape and electronic properties of the molecule.

One notable area of research involves using 4-Chloro-2-(1,1-difluoroethyl)pyridine as a precursor for developing kinase inhibitors. Kinases are enzymes that play a central role in signal transduction pathways, making them key targets for therapeutic intervention. By modifying the structure of this compound, researchers aim to create highly selective kinase inhibitors that can modulate disease pathways without affecting other biological processes.

The synthesis of 4-Chloro-2-(1,1-difluoroethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at the desired positions followed by introduction of the difluoroethyl group via nucleophilic substitution or other coupling reactions. The precise control of reaction conditions is essential to achieve high yields and purity.

Advances in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, catalytic processes have been developed to facilitate cross-coupling reactions under milder conditions, reducing waste and improving overall sustainability. These innovations are critical for translating laboratory discoveries into industrial applications.

The analytical characterization of 4-Chloro-2-(1,1-difluoroethyl)pyridine is another important aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity. These analytical tools are essential for confirming the identity and quality of the compound before it is used in further research or development.

In conclusion,4-Chloro-2-(1,1-difluoroethyl)pyridine (CAS No. 1644386-39-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new synthetic strategies and pharmacological effects,this compound is poised to play an increasingly important role in drug discovery and development.